Cas no 7381-13-7 (1,1'-Isophthaloylbis(azepan-2-one))

1,1'-Isophthaloylbis(azepan-2-one) is a specialized chemical compound primarily used as a crosslinking agent or monomer in polymer synthesis. Its structure, featuring two azepan-2-one (caprolactam) units linked by an isophthaloyl group, enables efficient incorporation into polyamide and other high-performance polymer systems. This compound enhances thermal stability, mechanical strength, and chemical resistance in resulting materials. Its bifunctional design promotes controlled polymerization, making it valuable for engineering thermoplastics, coatings, and adhesives requiring precise molecular architecture. The product's high purity and reactivity further support its utility in advanced material applications, particularly where tailored polymer properties are critical.
1,1'-Isophthaloylbis(azepan-2-one) structure
7381-13-7 structure
Product Name:1,1'-Isophthaloylbis(azepan-2-one)
CAS No:7381-13-7
MF:C20H24N2O4
MW:356.415565490723
MDL:MFCD00367984
CID:47388
PubChem ID:81857
Update Time:2025-06-26

1,1'-Isophthaloylbis(azepan-2-one) Chemical and Physical Properties

Names and Identifiers

    • 1,1'-Isophthaloylbis(azepan-2-one)
    • N,N'-Isophthaloyldicaprolactam
    • 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
    • 1,1'-ISOPHTHALOYLBISCAPROLACTAM
    • 1,1-Isophthaloylbiscaprolactam
    • 1-[3-(2-oxoazepane-1-carbonyl)benzoyl]azepan-2-one
    • 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis(hexahydro-
    • 8J2BLF2T65
    • DTXSID60864049
    • EC 616-020-3
    • MFCD00367984
    • ?1,1'-Isophthaloylbiscaprolactam
    • NS00001166
    • N,N'-Isophthaloyldicaprolactam; 1,1'-Isophthaloylbis[hexahydro-2H-azepin-2-one]
    • SMR000008884
    • MLS000072298
    • FT-0688181
    • SR-01000361531
    • 1,1'-(1,3-Phenylenedicarbonyl)bis[hexahydro-2H-azepin-2-one]
    • HMS2186I08
    • SR-01000361531-1
    • AKOS005466499
    • 7381-13-7
    • SCHEMBL1824654
    • CS-0155359
    • Oprea1_813582
    • D81949
    • 2H-Azepin-2-one, 1,1'-(1,3-phenylenedicarbonyl)bis[hexahydro-
    • AS-62018
    • A866020
    • 1,1'-(1,3-Phenylenedicarbonyl)diazepan-2-one
    • Oprea1_641357
    • CHEMBL1875228
    • J-802230
    • STK535133
    • 1,1'-(benzene-1,3-diyldicarbonyl)diazepan-2-one
    • HXZRLUTUNSQNCG-UHFFFAOYSA-N
    • MDL: MFCD00367984
    • Inchi: 1S/C20H24N2O4/c23-17-10-3-1-5-12-21(17)19(25)15-8-7-9-16(14-15)20(26)22-13-6-2-4-11-18(22)24/h7-9,14H,1-6,10-13H2
    • InChI Key: HXZRLUTUNSQNCG-UHFFFAOYSA-N
    • SMILES: O=C1CCCCCN1C(C1C=CC=C(C=1)C(N1C(CCCCC1)=O)=O)=O

Computed Properties

  • Exact Mass: 356.17400
  • Monoisotopic Mass: 356.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.237
  • Melting Point: No data available
  • Boiling Point: 593.5 °C at 760 mmHg
  • Flash Point: 276.7 °C
  • Refractive Index: 1.579
  • PSA: 74.76000
  • LogP: 2.64800
  • Vapor Pressure: 0.0±1.7 mmHg at 25°C

1,1'-Isophthaloylbis(azepan-2-one) Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1,1'-Isophthaloylbis(azepan-2-one) Pricemore >>

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1,1'-Isophthaloylbis(azepan-2-one) Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7381-13-7)间苯二甲酰二己内酰胺
Order Number:LE1619374;LE16980
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:29
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:7381-13-7)1,1'-Isophthaloylbiscaprolactam
Order Number:1619374
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 21:49
Price ($):discuss personally
Email:sales2@senfeida.com
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7381-13-7)间苯二甲酰二己内酰胺
LE1619374;LE16980
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:7381-13-7)1,1'-Isophthaloylbiscaprolactam
1619374
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email